Cas no 69813-53-2 (N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine)
69813-53-2 structure
Product Name:N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine
CAS No:69813-53-2
MF:C10H14NO2P
MW:211.197423458099
CID:2799442
PubChem ID:10867566
Update Time:2025-04-21
N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine Chemical and Physical Properties
Names and Identifiers
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- DTXCID50397270
- SCHEMBL8655600
- AG-G-72370
- DTXSID00446449
- 69813-53-2
- 2-dimethylamino-5,6-benzo-1,3,2-dioxaphosphepine
- N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine
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- Inchi: 1S/C10H14NO2P/c1-11(2)14-12-7-9-5-3-4-6-10(9)8-13-14/h3-6H,7-8H2,1-2H3
- InChI Key: YCQMIZJFTHXPDY-UHFFFAOYSA-N
- SMILES: P1(N(C)C)OCC2C=CC=CC=2CO1
Computed Properties
- Exact Mass: 211.07621569g/mol
- Monoisotopic Mass: 211.07621569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 21.7Ų
N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
69813-53-2 (N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine) Related Products
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